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Compound Name: Triisostearin

Cat. No.: B1596018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triisostearin as a

pigment dispersing agent in cosmetic formulations. The following sections detail the

mechanism of action, quantitative effects on formulation properties, and detailed experimental

protocols for evaluation.

Introduction to Triisostearin in Cosmetics
Triisostearin, also known as glyceryl triisostearate, is a triglyceride ester of isostearic acid.[1] It

is a highly polar, viscous, and odorless emollient widely used in cosmetic and personal care

products.[2][3] Its primary functions in cosmetic formulations include acting as a skin

conditioning agent, viscosity controller, and, most notably, as an effective agent for enhancing

the dispersion of pigments.[1][4] Its excellent compatibility with other oils, fats, and silicones

makes it a versatile ingredient in a variety of decorative cosmetics, including lipsticks,

foundations, and eye makeup.[2][5]

The use of triisostearin addresses a key challenge in the formulation of color cosmetics: the

uniform distribution of pigments. Poor pigment dispersion can lead to issues such as color

inconsistency, reduced color intensity, poor stability, and an undesirable texture.[6]

Triisostearin's properties help to mitigate these issues by improving pigment wetting and

providing a stable medium for pigment particles.
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Mechanism of Action: Enhancing Pigment
Dispersion
The process of pigment dispersion in a liquid medium involves three critical stages: wetting, de-

agglomeration, and stabilization. Triisostearin plays a crucial role in the wetting and

stabilization stages.

Wetting: Due to its polar nature, triisostearin effectively wets the surface of pigment

particles, displacing air and facilitating the incorporation of the solid pigments into the oil

phase of a cosmetic formulation.[7] This improved wettability is the initial and crucial step for

achieving a homogenous dispersion.

De-agglomeration: While mechanical energy (e.g., from a three-roll mill or a high-shear

mixer) is necessary to break down pigment agglomerates into smaller particles, the presence

of a good wetting agent like triisostearin can enhance the efficiency of this process.

Stabilization: Once the pigment particles are de-agglomerated, triisostearin helps to prevent

them from re-agglomerating. Its viscous nature creates a physical barrier around the pigment

particles, contributing to the overall stability of the dispersion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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